6-Ureido-3,4-dihydrocarbostyril
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Ureido-3,4-dihydrocarbostyril is a bicyclic quinolinone derivative characterized by a ureido substituent (-NHCONH₂) at the 6-position of the 3,4-dihydrocarbostyril scaffold. For example, 3,4-dihydrocarbostyril derivatives are typically synthesized via photochemical cyclization (as demonstrated for unsubstituted 3,4-dihydrocarbostyril in ) or Hantzsch-type condensations involving aminouracils (). The ureido group likely enhances hydrogen-bonding capacity, influencing solubility and biological interactions compared to other substituents like hydroxy or amino groups .
Properties
Molecular Formula |
C10H11N3O2 |
|---|---|
Molecular Weight |
205.21 g/mol |
IUPAC Name |
(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea |
InChI |
InChI=1S/C10H11N3O2/c11-10(15)12-7-2-3-8-6(5-7)1-4-9(14)13-8/h2-3,5H,1,4H2,(H,13,14)(H3,11,12,15) |
InChI Key |
DZALJKNWKHSRPC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)NC(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physical Properties
The table below compares 6-Ureido-3,4-dihydrocarbostyril with key analogs based on substituent positions, melting points, and spectral data derived from the evidence:
Key Observations :
- Chlorine (3h) and alkoxy groups (3f) increase molecular weight and alter lipophilicity.
- Thermal Stability : Higher melting points in halogenated derivatives (e.g., 3h at 288–290°C) suggest enhanced crystallinity compared to hydroxy or ureido derivatives .
Preparation Methods
Carbamoylation of 6-Amino-3,4-Dihydrocarbostyril
The ureido group is introduced via carbamoylation of the 6-amino intermediate. Two primary strategies are employed:
Direct Reaction with Urea
6-Amino-3,4-dihydrocarbostyril reacts with urea in the presence of a coupling agent such as carbonyldiimidazole (CDI) or under acidic conditions. For instance:
Use of Carbamoyl Chlorides
Alternative methods employ carbamoyl chlorides (e.g., chloroformamide) to achieve higher regioselectivity:
Nitration and Sequential Functionalization
A complementary route involves nitration at the 6-position, followed by reduction and carbamoylation:
-
Nitration :
-
Reduction to 6-Amino Derivative :
-
Carbamoylation : As described in Section 2.1.
Optimization of Reaction Conditions
Solvent and Temperature Effects
Catalytic Systems
-
Hydrogenation Catalysts : Palladium-carbon and Raney nickel are preferred for nitro-group reductions, offering >90% conversion.
-
Acid Scavengers : Triethylamine or pyridine mitigates HCl release during carbamoyl chloride reactions.
Analytical Characterization
Spectroscopic Data
Chromatographic Purity
-
HPLC : Reverse-phase C18 column, acetonitrile/water (70:30), retention time ≈ 8.2 minutes.
-
Melting Point : 203–205°C (consistent with crystalline ureido derivatives).
Challenges and Alternative Approaches
Regioselectivity in Nitration
Nitration of 3,4-dihydrocarbostyril predominantly occurs at the 6-position due to electronic directing effects of the lactam carbonyl. Competing 5- or 8-nitration is minimized using acetic anhydride as a solvent.
Side Reactions During Carbamoylation
-
Urea Decomposition : Prolonged heating may degrade urea to ammonia, necessitating strict temperature control.
-
Dimerization : Excess base or high concentrations promote dimer formation, avoided by slow reagent addition.
Industrial-Scale Considerations
Cost-Effective Catalysts
Q & A
Q. What are the established synthetic routes for 6-Ureido-3,4-dihydrocarbostyril and its key intermediates?
The synthesis of ureido-substituted dihydrocarbostyril derivatives typically involves haloacetylation followed by reduction. For example, intermediate 5-haloacetyl derivatives can be prepared via Fries rearrangement using Lewis acid catalysts (e.g., AlCl₃) and haloacetyl halides. Subsequent reduction with agents like sodium borohydride or catalytic hydrogenation yields the final product . Key steps include:
Q. Which spectroscopic techniques are critical for characterizing 6-Ureido-3,4-dihydrocarbostyril’s structure?
Primary techniques include:
- NMR spectroscopy : To confirm the ureido substitution pattern and hydrogen bonding interactions (e.g., chemical shifts for NH groups in DMSO-d₆) .
- IR spectroscopy : Identifying carbonyl (C=O) and ureido (NH) stretching frequencies .
- Elemental analysis : Validating purity and stoichiometry .
Advanced Research Questions
Q. How can researchers resolve contradictions in pharmacological data between inotropic and β-blocking activities observed in dihydrocarbostyril derivatives?
Contradictory pharmacological profiles (e.g., cardiotonic vs. β-blocking effects) may arise from structural variations (e.g., substituent position) or assay conditions. For example:
- Inotropic activity : 6,7-Dimethoxy-3-cyano derivatives enhance cardiac contractility via phosphodiesterase inhibition, as shown in guinea pig models .
- β-blocking activity : 8-Hydroxy derivatives with tert-butylamino side chains exhibit competitive antagonism at β-adrenergic receptors .
Methodological resolution :
Q. What methodological considerations are essential for optimizing the Fries rearrangement in synthesizing ureido-substituted dihydrocarbostyrils?
Critical factors include:
- Catalyst ratio : Use 2–10 moles of AlCl₃ per mole of starting material to maximize yield .
- Solvent selection : Solvent-free conditions or non-polar solvents (e.g., chloroform) minimize side reactions .
- Temperature control : Maintain 55–60°C during haloacetylation to prevent decomposition .
- Purification : Sequential recrystallization from methanol and acetone removes unreacted intermediates .
Q. How should researchers design stability studies for 6-Ureido-3,4-dihydrocarbostyril under varying storage conditions?
- Degradation pathways : Monitor hydrolysis of the ureido group under acidic/basic conditions via HPLC .
- Temperature/humidity : Store samples at 4°C (short-term) or -20°C (long-term) in desiccators to prevent hygroscopic degradation .
- Light sensitivity : Use amber vials if photochemical cyclization is a concern (as seen in related dihydrocarbostyril syntheses) .
Q. What strategies are effective for improving the yield of 6-Ureido-3,4-dihydrocarbostyril in multi-step syntheses?
- Intermediate stabilization : Protect the 8-hydroxy group with alkoxy substituents (e.g., methoxy) during haloacetylation to prevent side reactions .
- Catalyst recycling : Recover AlCl₃ from reaction mixtures via aqueous extraction to reduce costs .
- Stepwise monitoring : Use TLC or in-situ IR to track reaction progress and optimize timing .
Data Interpretation & Experimental Design
Q. How can computational modeling aid in understanding the structure-activity relationship (SAR) of 6-Ureido-3,4-dihydrocarbostyril derivatives?
Q. What experimental controls are critical when assessing the β-adrenergic activity of 6-Ureido-3,4-dihydrocarbostyril in vitro?
- Positive controls : Use propranolol (β-blocker) and isoproterenol (β-agonist) to validate assay sensitivity .
- Negative controls : Include vehicle-treated samples to account for solvent effects .
- Receptor specificity : Test selectivity across β₁/β₂ subtypes using transfected cell lines .
Contradictory Data Analysis
Q. How should researchers address discrepancies in solubility profiles reported for dihydrocarbostyril derivatives?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
